Cas no 1260850-53-0 (4-(2,4-Dichlorophenyl)butan-1-amine)

• Product Name: 4-(2,4-Dichlorophenyl)butan-1-amine
• CAS No: 1260850-53-0
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 4583396
• PubChem ID: 53404099
• Update Time: 2025-05-25

4-(2,4-Dichlorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dichlorophenyl)butan-1-amine
• Benzenebutanamine, 2,4-dichloro-
• 4-(2,4-Dichlorophenyl)butan-1-amine

• Inchi： 1S/C10H13Cl2N/c11-9-5-4-8(10(12)7-9)3-1-2-6-13/h4-5,7H,1-3,6,13H2
• InChI Key： MSTSHIHUFNUUMJ-UHFFFAOYSA-N
• SMILES： C1(CCCCN)=CC=C(Cl)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on 4-(2,4-Dichlorophenyl)butan-1-amine

Introduction to 4-(2,4-Dichlorophenyl)butan-1-amine (CAS No. 1260850-53-0)

4-(2,4-Dichlorophenyl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1260850-53-0, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its structural motif of a butyl chain linked to an aromatic ring substituted with two chlorine atoms at the 2 and 4 positions. The unique combination of its structural features and chemical properties makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-(2,4-Dichlorophenyl)butan-1-amine consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, which enhances its lipophilicity and reactivity. This substitution pattern is particularly interesting because it can influence the compound's interaction with biological targets, such as enzymes and receptors. The butyl group at the amine position provides a flexible side chain that can be further modified to tailor specific pharmacological properties. Such structural features are often exploited in drug design to optimize potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurological disorders. 4-(2,4-Dichlorophenyl)butan-1-amine has emerged as a promising scaffold for the discovery of new drugs due to its ability to modulate various biological pathways. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation and survival. The chlorine substituents on the aromatic ring enhance electrophilicity, making it a suitable candidate for further functionalization through reactions such as nucleophilic aromatic substitution or coupling reactions.

One of the most compelling aspects of 4-(2,4-Dichlorophenyl)butan-1-amine is its versatility in synthetic chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications. For example, modifications at the amine group can introduce polar functionalities that improve water solubility, while alterations at the aromatic ring can enhance binding affinity to biological targets. These structural modifications are critical in optimizing drug candidates for clinical development.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how 4-(2,4-Dichlorophenyl)butan-1-amine interacts with biological systems. These tools allow researchers to predict binding modes and affinity for various targets with high accuracy, accelerating the drug discovery process. Additionally, high-throughput screening techniques have been employed to identify derivatives of this compound that exhibit enhanced pharmacological activity. Such integrative approaches combining experimental and computational methods are pivotal in modern drug development.

The pharmacological profile of 4-(2,4-Dichlorophenyl)butan-1-amine has been extensively studied in preclinical models. Initial investigations have revealed that this compound can modulate signaling pathways involved in inflammation and pain perception. Its ability to interact with specific receptors or enzymes suggests potential applications in treating conditions such as arthritis or neuropathic pain. Furthermore, its structural similarity to known pharmacophores has prompted researchers to explore its utility in developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, 4-(2,4-Dichlorophenyl)butan-1-amine serves as a versatile building block for constructing more complex molecules. Its reactivity allows for diverse functionalization strategies, enabling the creation of libraries of compounds for screening purposes. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where rapid access to structurally diverse derivatives is essential for identifying promising drug candidates.

The safety and environmental considerations associated with 4-(2,4-Dichlorophenyl)butan-1-amine are also important factors in its application. While it does not fall under any hazardous or restricted categories, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and waste disposal must comply with regulatory guidelines to minimize environmental impact.

In conclusion,4-(2,4-Dichlorophenyl)butan-1-amine (CAS No. 1260850-53-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to expand,this compound will likely play an increasingly important role in the discovery and development of new drugs.